Cas no 1805394-77-7 (4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine
• CAS No: 1805394-77-7
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4860749
• Update Time: 2025-10-29

4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine

• Inchi： 1S/C7H5BrF3NO/c1-13-4-2-3(8)5(9)6(12-4)7(10)11/h2,7H,1H3
• InChI Key： YQNMBXADXPAOFC-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine

4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1805394-77-7): A Comprehensive Overview

4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1805394-77-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structural features, including a bromo, difluoromethyl, fluoro, and methoxy substituent on a pyridine ring, offers a range of potential applications in the development of novel pharmaceuticals and crop protection agents.

The bromopyridine scaffold is well-known for its ability to modulate various biological targets, making it a valuable starting point for the design of bioactive molecules. The presence of the difluoromethyl group adds an additional layer of complexity and functionality, enhancing the compound's physicochemical properties and biological activity. The fluoro substituent further contributes to the molecule's stability and metabolic profile, while the methoxy group provides additional hydrophobicity and electron-donating effects.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of substituents on the pyridine ring appears to enhance the compound's ability to interfere with viral replication processes.

In the realm of agrochemicals, 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine has shown promise as a lead compound for the development of novel herbicides and fungicides. Studies conducted by leading agricultural research institutions have indicated that derivatives of this compound exhibit high efficacy against a broad spectrum of weeds and fungal pathogens. The enhanced selectivity and reduced environmental impact make these compounds attractive candidates for sustainable crop protection strategies.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine typically involves a multi-step process that begins with the formation of a bromopyridine intermediate. Subsequent reactions introduce the difluoromethyl, fluoro, and methoxy groups through various chemical transformations. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, reducing both cost and ecological footprint.

In terms of safety and regulatory considerations, 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine has undergone extensive toxicological evaluation to ensure its safe use in both pharmaceutical and agricultural applications. Preclinical studies have demonstrated that this compound exhibits low toxicity profiles across multiple species, making it suitable for further development into commercial products.

The future prospects for 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine are promising. Ongoing research efforts are focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its potential in combination therapies. Additionally, there is growing interest in leveraging this compound's unique chemical properties for applications beyond traditional medicinal chemistry and agrochemicals, such as in materials science and catalysis.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-fluoro-6-methoxypyridine (CAS No. 1805394-77-7) represents a valuable addition to the chemical toolbox for researchers working in diverse fields. Its multifaceted potential as a lead compound for drug discovery and crop protection underscores its significance in advancing scientific knowledge and developing innovative solutions to pressing global challenges.